Cas no 874290-63-8 (2-Borono-5-fluorobenzoic acid)

2-Borono-5-fluorobenzoic acid structure
2-Borono-5-fluorobenzoic acid structure
Product Name:2-Borono-5-fluorobenzoic acid
CAS No:874290-63-8
MF:C7H6BFO4
MW:183.929545879364
MDL:MFCD08235078
CID:709685
Update Time:2024-10-26

2-Borono-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Borono-5-fluorobenzoic acid
    • 2-Carboxy-4-fluorobenzeneboronic acid
    • 2-Carboxy-4-fluorophenylboronic acid
    • 2-(dihydroxyboranyl)-5-fluorobenzoic acid
    • SBB090107
    • PC5079
    • FCH921348
    • AB43739
    • AB0029130
    • AX8158317
    • AM20060005
    • X1262
    • ST24027789
    • 2-(dihydroxyboranyl)-5-fluoranyl-b
    • MDL： MFCD08235078
    • Inchi： 1S/C7H6BFO4/c9-4-1-2-6(8(12)13)5(3-4)7(10)11/h1-3,12-13H,(H,10,11)
    • InChI Key： FMVANIKYUYQABO-UHFFFAOYSA-N
    • SMILES： O=C(C1C(B(O)O)=CC=C(F)C=1)O

Computed Properties

  • Exact Mass: 184.03400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.49
  • Melting Point: 183-186
  • Boiling Point: 398.3℃ at 760 mmHg
  • PSA: 77.76000
  • LogP: -0.79630

2-Borono-5-fluorobenzoic acid Security Information

2-Borono-5-fluorobenzoic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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2-Borono-5-fluorobenzoic acid Production Method

Production Method 1

139911-29-8 139911-29-8
874290-63-8 874290-63-8
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: 1-Hexadecanaminium, N,N,N-trimethyl-, (PB-7-34-111′1′2)-oxodiperoxy(2-pyridineca… Solvents: Water ;  24 h, 80 °C
Reference
Controlled and Predictably Selective Oxidation of Activated and Unactivated C(sp3)-H Bonds Catalyzed by a Molybdenum-Based Metallomicellar Catalyst in Water
Thiruvengetam, Prabaharan; et al, Journal of Organic Chemistry, 2022, 87(6), 4061-4077

2-Borono-5-fluorobenzoic acid Raw materials

2-Borono-5-fluorobenzoic acid Preparation Products

2-Borono-5-fluorobenzoic acid Related Literature

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